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Compound of Interest

Compound Name:
Dimethyl 2,5-

dibromohexanedioate

Cat. No.: B1295253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Dimethyl 2,5-dibromohexanedioate (CAS No: 868-72-4), a key intermediate in organic

synthesis. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) characteristics, offering valuable insights for compound verification

and further research applications.

Summary of Spectroscopic Data
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of Dimethyl 2,5-dibromohexanedioate.

Table 1: ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

4.35 Multiplet 2H 2 x -CH(Br)-

3.78 Singlet 6H 2 x -OCH₃

2.25 - 2.10 Multiplet 4H 2 x -CH₂-
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Table 2: ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

170.5 2 x C=O

53.2 2 x -OCH₃

48.8 2 x -CH(Br)-

32.7 2 x -CH₂-

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Intensity Assignment

2955 Medium C-H stretch (alkane)

1738 Strong C=O stretch (ester)

1437 Medium C-H bend (methyl)

1260, 1215 Strong C-O stretch (ester)

688 Strong C-Br stretch

Table 4: Mass Spectrometry (MS) Data

m/z Relative Intensity (%) Assignment

332/330/328 Low
[M]⁺ (Molecular ion with Br

isotopes)

251/249 High [M - Br]⁺

171 Medium [M - Br - HBr]⁺

139 High [C₅H₇O₂]⁺

59 High [COOCH₃]⁺

55 High [C₄H₇]⁺
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Experimental Protocols
The data presented in this guide were obtained using standard spectroscopic techniques.

While the exact instrumental parameters for this specific compound are not publicly available,

the following are generalized experimental protocols that are representative of the methods

used to acquire such data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

A sample of approximately 5-10 mg of Dimethyl 2,5-dibromohexanedioate was dissolved in

about 0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an

internal standard. The ¹H and ¹³C NMR spectra were recorded on a 500 MHz spectrometer. For

the ¹H NMR spectrum, the data was acquired with a sufficient number of scans to ensure a

good signal-to-noise ratio. The ¹³C NMR spectrum was acquired using a proton-decoupled

pulse sequence.

Infrared (IR) Spectroscopy:

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small

amount of the solid sample was finely ground with potassium bromide (KBr) and pressed into a

thin, transparent pellet. The spectrum was recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Mass spectral data were acquired using a mass spectrometer, likely with an electron ionization

(EI) source. The sample was introduced into the ion source, and the resulting fragments were

separated by a mass analyzer. The mass-to-charge ratios (m/z) and their relative intensities

were recorded.

Visualizations
Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the typical workflow for the spectroscopic identification and

characterization of an organic compound like Dimethyl 2,5-dibromohexanedioate.
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Caption: A flowchart illustrating the general workflow of spectroscopic analysis.

Relationship of Spectroscopic Techniques for Structural Elucidation

This diagram shows how the information from different spectroscopic techniques is integrated

to confirm the chemical structure of Dimethyl 2,5-dibromohexanedioate.
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Spectroscopic Evidence

Dimethyl 2,5-dibromohexanedioate
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Combined Evidence Confirms Structure
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Caption: How different spectroscopic techniques confirm the structure.

To cite this document: BenchChem. [Spectroscopic Profile of Dimethyl 2,5-
dibromohexanedioate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295253#spectroscopic-data-for-dimethyl-2-5-
dibromohexanedioate-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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